Cas no 880450-15-7 (4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione)

• Product Name: 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• CAS No: 880450-15-7
• MF: C₁₂H₁₂FNO₃S₂
• MW: 301.356984138489
• CID: 4786545
• PubChem ID: 18593805
• Update Time: 2026-02-27

4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1,7lambda6-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• Z1575143729
• 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• 4-(4-fluorophenyl)-7,7-dioxo-1,7lambda6-dithia-4-azaspiro[4.4]nonan-3-one
• CS-0268324
• 4-(4-fluorophenyl)-1,7-dithia-4-azaspiro[4.4]nonan-3-one 7,7-dioxide
• Z1347224831
• AS-871/43477078
• AKOS002357611
• EN300-101730
• AKOS016400747
• 880450-15-7

• Inchi： 1S/C12H12FNO3S2/c13-9-1-3-10(4-2-9)14-11(15)7-18-12(14)5-6-19(16,17)8-12/h1-4H,5-8H2
• InChI Key： GPGPDJWBAMSRFG-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)N(C1C=CC(=CC=1)F)C(CS2)=O)(=O)=O

Computed Properties

• Exact Mass: 301.02426375g/mol
• Monoisotopic Mass: 301.02426375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.1

Additional information on 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione

Research Briefing on 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione (CAS: 880450-15-7)

The compound 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione (CAS: 880450-15-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione as a key feature contributing to its stability and bioactivity. The presence of the fluorophenyl moiety enhances its pharmacokinetic properties, while the dithia-azaspiro framework offers a versatile scaffold for further chemical modifications. Researchers have successfully synthesized this compound using a multi-step protocol involving cyclization and fluorination reactions, with yields optimized to meet industrial-scale production requirements.

In vitro and in vivo studies have demonstrated that 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate its role as a modulator of protein-protein interactions, opening avenues for its use in targeted cancer therapies.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research is focused on structural analogs and prodrug formulations to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 4-(4-fluorophenyl)-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique architecture and bioactivity profile position it as a valuable candidate for further investigation, with the potential to address unmet medical needs in inflammation and oncology.